Cas no 1361562-69-7 (2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361562-69-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793683
• Update Time: 2025-10-29

2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-13-11(7(6-18)2-3-17-13)8-4-9(14)12(16)10(15)5-8/h2-6H,1H3
• InChI Key： UUMUBRVECMMMDP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=CC=1C=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde

Exploring the Properties and Applications of 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361562-69-7)

2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361562-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and trichlorophenyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for its synthetic pathways, applications in drug discovery, and potential as a building block for advanced materials.

The molecular structure of 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde features a isonicotinaldehyde core, which is modified with a methoxy group at the 2-position and a 3,4,5-trichlorophenyl moiety at the 3-position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing molecules with specific biological activities. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, addressing growing concerns about antibiotic resistance and targeted therapies.

One of the most searched topics related to this compound is its synthesis optimization. Researchers are exploring greener and more efficient methods to produce 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde, such as catalytic processes and solvent-free reactions. These advancements align with the global push for sustainable chemistry and reduced environmental impact. Additionally, its potential in crop protection formulations has sparked interest, as the agricultural sector seeks novel solutions to enhance yield and combat pests.

The versatility of 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde extends to material science, where it is investigated for its role in creating functional polymers and coating materials. Its ability to act as a cross-linking agent or a precursor for conductive materials makes it relevant in electronics and nanotechnology. Industry experts frequently inquire about its stability under various conditions and compatibility with other chemicals, which are critical for large-scale applications.

In the pharmaceutical domain, 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde is being studied for its potential in central nervous system (CNS) drug development. Its structural features suggest it could interact with specific neurotransmitter systems, offering avenues for treating neurological disorders. This aligns with the increasing demand for precision medicine and personalized therapies, topics that dominate current medical research discussions.

Market trends indicate a rising demand for high-purity 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde, driven by its expanding applications. Suppliers and manufacturers are focusing on quality control and scalable production to meet the needs of research institutions and industrial players. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure the compound meets stringent purity standards.

For researchers and industry professionals, understanding the regulatory status of 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde is essential. While it is not classified as a controlled substance, compliance with regional chemical regulations is crucial for its safe handling and transportation. Frequently asked questions include its storage recommendations and handling precautions, emphasizing the importance of safety in laboratory and industrial settings.

In summary, 2-Methoxy-3-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361562-69-7) is a multifaceted compound with significant potential in pharmaceuticals, agriculture, and materials science. Its unique structure and functional groups make it a valuable asset in modern chemistry, addressing some of the most pressing challenges in health and technology. As research progresses, its applications are expected to expand, further solidifying its role in innovative scientific developments.